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Compound of Interest

Compound Name: Piperidin-3-ylmethanamine

CAS No.: 23099-21-0

Cat. No.: B1584787

Get Quote

Compound Identity & Physicochemical Core
Piperidin-3-ylmethanamine (also known as 3-(Aminomethyl)piperidine) is a critical

bifunctional scaffold in medicinal chemistry, offering both a secondary piperidine amine and a

primary exocyclic amine. Its non-planar, 3-dimensional architecture makes it an ideal fragment

for escaping "flatland" in structure-based drug design (SBDD).
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Property Data

IUPAC Name Piperidin-3-ylmethanamine

CAS Number 23099-21-0

Molecular Formula

C

H

N

Molecular Weight 114.19 g/mol

SMILES C1CC(CNC1)CN

Physical State Colorless to pale yellow liquid

Boiling Point 89 °C (at 18 mmHg)

Mass Spectrometry (MS) Profiling
Objective: Validation of molecular weight and structural connectivity via fragmentation analysis.

Ionization & Fragmentation Logic
In Electron Ionization (EI, 70 eV), the molecule undergoes characteristic

-cleavage and ring fragmentation. The molecular ion (

) at m/z 114 is typically weak due to the stability of the fragment ions.

Base Peak Logic: The fragmentation is driven by the stability of the iminium ions formed

adjacent to the nitrogen atoms.

Key Diagnostic Ions:

m/z 114: Parent Molecular Ion (

).

m/z 84: Loss of the exocyclic primary amine side chain (
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). This forms the stable tetrahydropyridinyl cation.

m/z 30: The primary amine fragment (

), formed via

-cleavage at the exocyclic bond.

m/z 56: Characteristic retro-Diels-Alder (RDA) type fragmentation of the piperidine ring.

Fragmentation Pathway Visualization
The following diagram illustrates the logical fragmentation flow used to confirm the structure.

Interpretation
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Caption: Logical fragmentation pathway for Piperidin-3-ylmethanamine under Electron

Ionization (EI).

Infrared Spectroscopy (IR)
Objective: Identification of functional groups, specifically distinguishing the primary and

secondary amines.

Band Assignment Table
The IR spectrum is dominated by N-H and C-H stretching vibrations. The absence of carbonyl

bands (1650–1750 cm
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) is a critical purity check against amide precursors (e.g., nipecotamide).

Frequency (cm

)
Vibration Mode Functional Group Interpretation

3350–3250 N-H Stretch (Doublet)
Primary Amine (-NH

)

Symmetric and

asymmetric stretching

of the exocyclic

amine.

~3200 N-H Stretch (Weak)
Secondary Amine

(>NH)

Often overlapped by

the primary amine

bands; broader.

2940–2850 C-H Stretch
Alkane (sp

)

Strong absorptions

typical of the

saturated piperidine

ring.

1600–1580 N-H Bend (Scissoring) Primary Amine

Characteristic

"scissoring"

deformation of the -

NH

group.

1470–1440
CH

Bend
Methylene

Scissoring/bending of

ring CH

groups.

Nuclear Magnetic Resonance (NMR)
Objective: Definitive structural assignment and conformational analysis.

H NMR Characterization (400 MHz, CDCl )
The piperidine ring exists predominantly in a chair conformation. The C3-substituent prefers the

equatorial position to minimize 1,3-diaxial interactions, though the amine group is not as bulky

as a methyl group.
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Solvent Note: CDCl

is standard. If the dihydrochloride salt is used, D

O or DMSO-

is required, and significant chemical shift changes (downfield) will be observed due to
protonation.

Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

H-2 (eq/ax) 2.95 – 3.15 Multiplet 2H to ring Nitrogen

(deshielded).

H-6 (eq/ax) 2.50 – 2.65 Multiplet 2H to ring Nitrogen.

Exocyclic CH 2.55 – 2.60
Doublet (J=6.5

Hz)
2H to primary amine;

couples with H-3.

H-3 1.60 – 1.75 Multiplet 1H

Methine proton;

characteristic of

3-substitution.

H-4, H-5 1.10 – 1.60 Multiplet 4H ring protons

(shielded).

NH / NH 1.2 – 2.0 Broad Singlet 3H

Exchangeable

protons; shift

varies with

concentration/wa

ter.

C NMR Characterization (100 MHz, CDCl )
There are 6 distinct carbon environments.

C-2 (~50-53 ppm):
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to ring nitrogen.

C-6 (~46-48 ppm):

to ring nitrogen.

Exocyclic CH

(~45-47 ppm):

to primary nitrogen.

C-3 (~38-40 ppm): Branching point (methine).

C-4 (~28-30 ppm):

to nitrogen.

C-5 (~24-26 ppm):

to nitrogen (most shielded).

NMR Correlation Workflow
To verify the regiochemistry (3-substituted vs. 2- or 4-substituted isomers), 2D NMR

(COSY/HSQC) is essential.
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1H NMR Spectrum

H-3 Methine
(Multiplet ~1.7 ppm)

Exocyclic CH2
(Doublet ~2.6 ppm)

COSY Correlation

Couples with Couples with

Confirm 3-Substitution

Validates Connectivity

Click to download full resolution via product page

Caption: COSY correlation strategy to confirm the attachment of the aminomethyl group at the

C3 position.

Experimental Protocols
Sample Preparation for NMR
Why: Proper preparation ensures sharp peaks and accurate integration, critical for

distinguishing the free base from salt forms.

Solvent Selection: Use Chloroform-d (CDCl

) for the free base. Use Deuterium Oxide (D

O) or DMSO-

if analyzing the dihydrochloride salt.

Concentration: Dissolve ~10 mg of sample in 0.6 mL of solvent.
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Reference: Ensure TMS (0.00 ppm) is present for internal referencing, or reference to the

residual solvent peak (CHCl

at 7.26 ppm).

Handling: The free base is hygroscopic and absorbs CO

from air (forming carbamates). Prepare samples immediately before acquisition or under
nitrogen.

Quality Control: Impurity Profiling
When synthesizing or sourcing this compound, check for these common impurities:

3-Cyanopyridine: Look for aromatic protons (> 7.0 ppm) and a nitrile stretch in IR (~2230 cm

).

3-Picolylamine: Aromatic protons in NMR; indicates incomplete reduction of the pyridine ring.

Dimers: Check MS for higher molecular weight peaks (e.g., m/z ~210) formed by

condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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